Cas no 47196-74-7 (Tris(p-fluorophenyl)borane)

Tris(p-fluorophenyl)borane structure
Tris(p-fluorophenyl)borane structure
Product Name:Tris(p-fluorophenyl)borane
CAS No:47196-74-7
MF:C18H12BF3
MW:296.094095230103
CID:2669435
PubChem ID:626579
Update Time:2025-04-21

Tris(p-fluorophenyl)borane Chemical and Physical Properties

Names and Identifiers

    • Tris(p-fluorophenyl)borane
    • SCHEMBL125724
    • 47196-74-7
    • YPVVTWIAXFPZLS-UHFFFAOYSA-N
    • Tris(4-fluorophenyl)borane #
    • Inchi: 1S/C18H12BF3/c20-16-7-1-13(2-8-16)19(14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15/h1-12H
    • InChI Key: YPVVTWIAXFPZLS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(B(C2C=CC(=CC=2)F)C2C=CC(=CC=2)F)=CC=1

Computed Properties

  • Exact Mass: 296.0984150Da
  • Monoisotopic Mass: 296.0984150Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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